Cas no 1361918-89-9 (3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1361918-89-9
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4911694
• Update Time: 2025-10-31

3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)15-7-5(3-12)1-2-6(4-14)13-7/h1-2,4H
• InChI Key： JZSKGSHFCXNBLR-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC=C(C=O)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on 3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1361918-89-9): A Comprehensive Overview

3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1361918-89-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique combination of a cyano group, a trifluoromethoxy substituent, and a carboxaldehyde functionality, offers a wide range of applications in the development of novel pharmaceuticals and chemical intermediates.

The cyano group in 3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is a key feature that contributes to its chemical reactivity and biological activity. Cyano groups are known for their ability to participate in various chemical transformations, such as nucleophilic addition, reduction, and condensation reactions. These properties make the compound an attractive starting material for the synthesis of complex molecules with diverse biological activities.

The trifluoromethoxy substituent is another critical component of the molecule. Fluorinated compounds are widely used in pharmaceuticals due to their enhanced metabolic stability, improved pharmacokinetic properties, and unique biological effects. The presence of the trifluoromethoxy group in 3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde can significantly influence its binding affinity to biological targets, making it a valuable scaffold for drug discovery.

The carboxaldehyde functionality at the 6-position of the pyridine ring provides additional reactivity and synthetic versatility. Carboxaldehydes can undergo a variety of reactions, including condensations with amines to form imines, reductions to alcohols or alkanes, and oxidative coupling reactions. These transformations enable the synthesis of a diverse array of derivatives with potential therapeutic applications.

Recent research has highlighted the potential of 3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde in the development of novel drugs for various diseases. For instance, studies have shown that compounds derived from this scaffold exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in the molecule allows for fine-tuning of its pharmacological properties, making it an excellent candidate for further optimization.

In addition to its antiviral properties, 3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde has also been explored for its potential as an anticancer agent. Research has demonstrated that derivatives of this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. The ability to modulate these pathways through structural modifications makes this compound a promising lead for cancer therapy.

The synthetic accessibility of 3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is another factor contributing to its widespread use in chemical research. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. These methods typically involve multistep processes that incorporate selective functional group transformations and high-yielding reactions, ensuring consistent quality and purity of the final product.

In conclusion, 3-Cyano-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1361918-89-9) is a highly functionalized compound with significant potential in medicinal chemistry and organic synthesis. Its unique combination of cyano, trifluoromethoxy, and carboxaldehyde functionalities makes it an attractive scaffold for the development of novel pharmaceuticals with diverse biological activities. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.